(3R*,4S*)-N-(2,4-difluorophenyl)-3-isopropyl-4-[(methylsulfonyl)amino]-1-pyrrolidinecarboxamide

• IUPAC Name: (3S,4R)-N-(2,4-difluorophenyl)-3-(methanesulfonamido)-4-propan-2-ylpyrrolidine-1-carboxamide
• InChI: InChI=1S/C15H21F2N3O3S/c1-9(2)11-7-20(8-14(11)19-24(3,22)23)15(21)18-13-5-4-10(16)6-12(13)17/h4-6,9,11,14,19H,7-8H2,1-3H3,(H,18,21)/t11-,14+/m0/s1
• InChI Key: HORKXPUVZOHWHS-SMDDNHRTSA-N
• Canonical SMILES: CC(C)C1CN(CC1NS(=O)(=O)C)C(=O)NC2=C(C=C(C=C2)F)F
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)C)C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H21F2N3O3S
• Molecular Weight: 361.4 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamides and pyrrolidine derivatives involves complex organic reactions. For instance, the synthesis of N-(3-phenylprop-2-yn-1-yl)-sulfonamides from serine and threonine using solid-phase synthesis demonstrates intricate chemical processes involved in creating such compounds (Králová et al., 2019).

Molecular Structure Analysis

Studies on similar compounds reveal diverse molecular structures. For instance, the structure of pyridine-3-sulfonamides shows hydrogen-bonding arrangements impacting the molecule's conformation (Hulita et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving similar compounds, like the reaction of threonine and serine-based sulfonamides, yield pyrrolidin-3-ones, indicating the reactive nature and versatility of these molecules (Králová et al., 2019).

Physical Properties Analysis

Fluorinated polyimides, for instance, show remarkable solubility in polar solvents and form flexible, tough films, hinting at the physical robustness of related compounds (Guan et al., 2014).

Chemical Properties Analysis

The chemical properties of related molecules, such as pyridonecarboxylic acids, reveal specific reactivity patterns and potential for biological activity, as demonstrated in their use as antibacterial agents (Egawa et al., 1984).